Cas no 165744-15-0 (5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid)
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid is a heterocyclic carboxylic acid derivative with a pyrazole core, widely utilized as a key intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the ethyl and methyl substituents, enhance its reactivity and versatility in forming amide or ester derivatives. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its carboxylic acid functionality allows for further functionalization, making it valuable in the development of active ingredients and specialty chemicals. High purity grades are available to meet stringent research and industrial requirements, ensuring consistency in synthetic applications. This compound is particularly useful in medicinal chemistry for designing biologically active molecules.

165744-15-0 structure
Product name:5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid
- 1H-Pyrazole-3-carboxylicacid, 5-ethyl-1-methyl-
- 5-ethyl-1-methylpyrazole-3-carboxylic acid
- AKOS PAO-0919
- 5-ethyl-1-methyl-3-pyrazolecarboxylic acid
- 5-ethyl-1-methyl-pyrazole-3-carboxylic acid
- 1H-Pyrazole-3-carboxylicacid,5-ethyl-1-methyl-(9CI)
- AS-67774
- FT-0736213
- F8880-4392
- EN300-130369
- AKOS003673628
- MFCD04115075
- CS-0340086
- DTXSID30601549
- 1H-PYRAZOLE-3-CARBOXYLIC ACID, 5-ETHYL-1-METHYL-
- Y10748
- AM807132
- 165744-15-0
- UXDZNQXVCFIDJL-UHFFFAOYSA-N
- SCHEMBL3576265
- AB19578
- A810660
- SY148476
- 1H-Pyrazole-3-carboxylicacid,5-ethyl-1-methyl-
- 5-ethyl-1-methylpyrazole3carboxylic acid
- STL163946
- ALBB-018022
- DTXCID90552306
- DB-064589
- 5-Ethyl-1-methyl-1H-pyrazole-3-carboxylicacid
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- MDL: MFCD04115075
- Inchi: InChI=1S/C7H10N2O2/c1-3-5-4-6(7(10)11)8-9(5)2/h4H,3H2,1-2H3,(H,10,11)
- InChI Key: UXDZNQXVCFIDJL-UHFFFAOYSA-N
- SMILES: CCC1=CC(=NN1C)C(=O)O
Computed Properties
- Exact Mass: 154.07400
- Monoisotopic Mass: 154.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1A^2
- XLogP3: 0.9
Experimental Properties
- Density: 1.234
- Boiling Point: 320.839°C at 760 mmHg
- Flash Point: 147.839°C
- Refractive Index: 1.563
- PSA: 55.12000
- LogP: 0.68070
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid Security Information
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM188408-250mg |
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid |
165744-15-0 | 95% | 250mg |
$75 | 2023-02-02 | |
abcr | AB379617-1 g |
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid, 95%; . |
165744-15-0 | 95% | 1g |
€443.90 | 2023-04-25 | |
Enamine | EN300-130369-0.05g |
5-ethyl-1-methyl-1H-pyrazole-3-carboxylic acid |
165744-15-0 | 95.0% | 0.05g |
$37.0 | 2025-02-21 | |
eNovation Chemicals LLC | Y1008327-250mg |
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid |
165744-15-0 | 95% | 250mg |
$180 | 2024-07-28 | |
eNovation Chemicals LLC | Y1008327-500mg |
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid |
165744-15-0 | 95% | 500mg |
$195 | 2024-07-28 | |
Life Chemicals | F8880-4392-10g |
5-ethyl-1-methyl-1H-pyrazole-3-carboxylic acid |
165744-15-0 | 95%+ | 10g |
$725.0 | 2023-09-06 | |
TRC | E264726-500mg |
5-Ethyl-1-methylpyrazole-3-carboxylic acid |
165744-15-0 | 500mg |
$ 160.00 | 2022-06-05 | ||
Enamine | EN300-130369-2.5g |
5-ethyl-1-methyl-1H-pyrazole-3-carboxylic acid |
165744-15-0 | 95.0% | 2.5g |
$286.0 | 2025-02-21 | |
Alichem | A049003074-5g |
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid |
165744-15-0 | 95% | 5g |
$525.20 | 2022-04-02 | |
eNovation Chemicals LLC | Y1008327-1g |
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid |
165744-15-0 | 95% | 1g |
$200 | 2024-07-28 |
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid Related Literature
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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Chen Chen,Qiao Sun,Dong-Xue Ren,Rui Zhang,Feng-Ying Bai,Yong-Heng Xing,Zhan Shi CrystEngComm, 2013,15, 5561-5573
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Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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4. Book reviews
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5. Book reviews
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:165744-15-0)5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid

Purity:99%
Quantity:5g
Price ($):245.0